Cas no 1875740-12-7 (methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate)

• Product Name: methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate
• CAS No: 1875740-12-7
• MF: C₉H₁₃I₂N₃O₂
• MW: 449.027366399765
• CID: 6295805
• PubChem ID: 165495084
• Update Time: 2025-05-26

methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate
• EN300-1140025
• 1875740-12-7

• Inchi： 1S/C9H13I2N3O2/c1-9(12-2,8(15)16-3)4-14-5-13-6(10)7(14)11/h5,12H,4H2,1-3H3
• InChI Key： CUGYMAFMNDTXNK-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CC(C(=O)OC)(C)NC)I

Computed Properties

• Exact Mass: 448.90972g/mol
• Monoisotopic Mass: 448.90972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate

Compound CAS No. 1875740-12-7: Methyl 3-(4,5-Diiodo-1H-Imidazol-1-yl)-2-Methyl-2-(Methylamino)Propanoate

The compound CAS No. 1875740-12-7, also known as methyl 3-(4,5-diiodo-1H-imidazol-1-yl)-2-methyl-2-(methylamino)propanoate, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including an imidazole ring, methyl ester, and methylamino substituents, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties. The presence of diiodo substituents in the imidazole ring further increases the compound's stability and reactivity, making it a promising candidate for various biological assays. Researchers have explored its potential as a kinase inhibitor, given the critical role of kinases in cellular signaling pathways and their involvement in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of iodine as a leaving group facilitates the formation of the imidazole ring, while the methylamino group enhances the compound's solubility in organic solvents. The methyl ester group plays a crucial role in stabilizing the molecule during purification and storage.

From a structural perspective, the molecule exhibits a high degree of symmetry due to the arrangement of substituents on the imidazole ring. This symmetry contributes to its thermal stability and resistance to oxidative degradation, making it suitable for use in high-throughput screening assays. Additionally, computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including moderate permeability across biological membranes and low clearance rates.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets with remarkable accuracy. For instance, molecular docking studies have demonstrated that the compound can bind effectively to ATP-binding pockets of protein kinases, suggesting its potential as a lead compound for anti-cancer drug development. Furthermore, its ability to modulate ion channels has opened new avenues for research in neuropharmacology.

The compound's versatility is further underscored by its application in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic applications and as a precursor for metal-organic frameworks (MOFs). These applications leverage the compound's unique electronic properties and its ability to act as both a Lewis base and a Brønsted acid.

In conclusion, CAS No. 1875740-12-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its intricate structure, combined with recent advancements in computational modeling and synthetic chemistry, positions it as a valuable tool for advancing both basic research and applied sciences.